9-Methyldocosanoyl-CoA

• Molecular Formula: C44H80N7O17P3S
• Molecular Weight: 1104.1 g/mol
• InChI: InChI=1S/C44H80N7O17P3S/c1-5-6-7-8-9-10-11-12-13-15-18-21-32(2)22-19-16-14-17-20-23-35(53)72-27-26-46-34(52)24-25-47-42(56)39(55)44(3,4)29-65-71(62,63)68-70(60,61)64-28-33-38(67-69(57,58)59)37(54)43(66-33)51-31-50-36-40(45)48-30-49-41(36)51/h30-33,37-39,43,54-55H,5-29H2,1-4H3,(H,46,52)(H,47,56)(H,60,61)(H,62,63)(H2,45,48,49)(H2,57,58,59)
• InChIKey: KZFGRYZSYGTRAU-UHFFFAOYSA-N

9-Methyldocosanoyl-CoA: Definition, Classification, and Core Characteristics for Research Procurement

9-Methyldocosanoyl-CoA is a branched-chain, very-long-chain acyl coenzyme A thioester, characterized by a 22-carbon docosanoyl acyl moiety bearing a methyl branch at the C9 position and linked via a thioester bond to coenzyme A [1]. It is formally classified as a very long-chain fatty acyl-CoA (acyl group > C20) and a branched-chain acyl-CoA, situating it within a metabolically distinct subclass of acyl-CoA esters that participate in specialized fatty acid transport and β-oxidation pathways [1][2]. The compound exists as a predicted endogenous metabolite in humans and other species, though its specific physiological roles remain largely inferred from class-level understanding of acyl-CoA biochemistry [1].

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VLACS substrate specificity assays – defined C22 branched acyl-CoA for very long-chain acyl-CoA synthetase kinetics

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Peroxisomal β-oxidation pathway studies – models methyl-branch metabolic challenge for flux analysis

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Branched-chain lipidomics reference – authentic standard for LC-MS/MS method development and acylcarnitine profiling

Predicted endogenous metabolite; class-level evidence supports research use

• [1] Human Metabolome Database (HMDB). HMDB0300755: 9-Methyldocosanoyl-CoA. 2021. Available from: https://hmdb.ca/metabolites/HMDB0300755 View Source
• [2] Chemfont. CFc000280271: 9-Methyldocosanoyl-CoA. 2022. Available from: https://chemfont.ca/chemicals/CFc000280271 View Source

Why Generic 'Very Long-Chain Acyl-CoA' Substitution Fails: The Functional Significance of 9-Methyl Branching

Substitution of 9-Methyldocosanoyl-CoA with other in-class acyl-CoAs—even those sharing the same C22 backbone—is not functionally equivalent due to the specific position of the methyl branch. Enzymatic processing of very long-chain fatty acids is exquisitely sensitive to both chain length and branching pattern. For instance, β-oxidation of branched-chain fatty acids often requires peroxisomal α-oxidation to remove methyl groups before mitochondrial β-oxidation can proceed, and the efficiency of these steps depends on the branch location [1][2]. Consequently, an analog such as 8-Methyldocosanoyl-CoA or 13-Methyldocosanoyl-CoA would be expected to exhibit different metabolic flux rates and product profiles, rendering direct interchange without experimental validation scientifically unsound [3].

Chain length mismatch

Short-chain or long-chain acyl-CoAs (C12–C20) are not recognized by VLACS, shifting substrate into distinct metabolic compartments.

Methyl branch position sensitivity

Even-numbered methyl branches (e.g., 8-methyl) require additional α-oxidation, predicted to alter β-oxidation efficiency compared with the 9-methyl isomer.

Carnitine shuttle affinity variation

Branched-chain structure may reduce CPT1 affinity relative to straight-chain docosanoyl-CoA, predicted to affect mitochondrial import rates.

• [1] Wanders RJA, Waterham HR. Peroxisomal disorders: the single peroxisomal enzyme deficiencies. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research. 2006;1763(12):1707-20. View Source
• [2] Van Veldhoven PP. Biochemistry and genetics of inherited disorders of peroxisomal fatty acid metabolism. Journal of Lipid Research. 2010;51(10):2863-95. View Source
• [3] Human Metabolome Database (HMDB). HMDB0300764: 8-Methyldocosanoyl-CoA; and Chemfont CFc000280270: 13-Methyldocosanoyl-CoA. 2021-2022. View Source

Quantitative Evidence for 9-Methyldocosanoyl-CoA: Comparative Dimensions vs. In-Class Analogs

Chain Length Classification: Very Long-Chain (VLC) vs. Long-Chain (LC) Acyl-CoA Synthetase Specificity

9-Methyldocosanoyl-CoA, possessing a C22 acyl chain, falls into the very long-chain fatty acyl-CoA (VLCFA-CoA) category. This classification dictates its enzymatic processing: it is a substrate for very long-chain acyl-CoA synthetase (VLACS) rather than the long-chain acyl-CoA synthetase (LACS) that acts on C12-C20 substrates [1]. In contrast, long-chain acyl-CoAs such as palmitoyl-CoA (C16) are not recognized by VLACS. This fundamental difference in enzyme specificity means that 9-Methyldocosanoyl-CoA enters a distinct metabolic compartment (peroxisomes vs. mitochondria) and is subject to different regulatory controls.

Enzyme class specificity

Class-level

C22 → VLACS
C12–C20 → LACS

Distinct metabolic compartment entry

VLACS Km for C22:0-CoA approx. 0.5–2 µM; LACS does not accept C22 substrates

Evidence Dimension	Acyl chain length and corresponding activating enzyme
Target Compound Data	C22 (9-methyldocosanoyl moiety) -> Very long-chain acyl-CoA synthetase (VLACS)
Comparator Or Baseline	Long-chain acyl-CoA (C12-C20, e.g., palmitoyl-CoA C16) -> Long-chain acyl-CoA synthetase (LACS)
Quantified Difference	Categorical shift in enzyme specificity; VLACS Km for C22:0-CoA is approximately 0.5-2 µM, whereas LACS does not accept C22 substrates [2].
Conditions	Enzymatic classification based on chain length; kinetic parameters derived from studies on homologous straight-chain VLCFA-CoAs.

Why This Matters

This classification difference ensures that 9-Methyldocosanoyl-CoA is handled by a distinct set of metabolic enzymes, making it essential for studies of VLCFA metabolism and peroxisomal disorders.

• [1] Human Metabolome Database (HMDB). HMDB0300755: 9-Methyldocosanoyl-CoA. 2021. View Source
• [2] Watkins PA. Very-long-chain acyl-CoA synthetases. Journal of Biological Chemistry. 2008;283(4):1773-7. View Source

Methyl Branch Position: Predicted Impact on β-Oxidation Efficiency vs. 8-Methyl and 13-Methyl Analogs

The position of the methyl branch on the docosanoyl chain dictates the requirement for auxiliary α-oxidation steps prior to β-oxidation. Branches at even-numbered positions (e.g., C8) are generally more disruptive to mitochondrial β-oxidation than those at odd-numbered positions (e.g., C9 or C13), often necessitating peroxisomal α-oxidation to remove the branch as pristanic acid [1]. 9-Methyldocosanoyl-CoA, with its methyl group at an odd-numbered carbon, is predicted to undergo more efficient peroxisomal β-oxidation compared to its 8-methyl counterpart, which would require additional α-oxidation cycles. In human peroxisomes, 2-methyl-branched fatty acids are oxidized at rates approximately 50-70% of straight-chain analogs, while 4-methyl branches reduce rates to <10% [2].

Predicted β-oxidation efficiency

Class-level

9-methyl: intermediate
8-methyl: lower (α-oxidation)
13-methyl: higher

Branch position determines peroxisomal processing

Based on acyl-CoA oxidase specificity; 2-methyl substrates oxidized at ~50–70% of straight-chain rates

Evidence Dimension	Predicted β-oxidation efficiency based on methyl branch position
Target Compound Data	9-Methyl branch (C9) on C22 chain: predicted intermediate efficiency; odd-numbered branch allows partial direct β-oxidation
Comparator Or Baseline	8-Methyl branch (C8) on C22 chain: predicted low efficiency (requires α-oxidation); 13-Methyl branch (C13): predicted intermediate/high efficiency (further from CoA thioester)
Quantified Difference	Literature on 2-methyl-C15-CoA shows 60% oxidation rate vs. straight-chain; 4-methyl-branched substrates show <10% [2]. Position-specific effects on C22 branched CoAs are inferred.
Conditions	Prediction based on known stereospecificity of acyl-CoA oxidases and dehydrogenases for branched substrates in human peroxisomes and mitochondria.

Why This Matters

Researchers studying branched-chain fatty acid oxidation disorders or peroxisomal biogenesis disorders require specific methyl-branched CoA substrates to dissect the precise metabolic block; 9-Methyldocosanoyl-CoA provides a defined odd-numbered branch that models a distinct metabolic challenge.

• [1] Wanders RJA, et al. Peroxisomal fatty acid alpha- and beta-oxidation in humans: enzymology, peroxisomal metabolite transporters and peroxisomal diseases. Biochemical Society Transactions. 2001;29(Pt 2):250-67. View Source
• [2] Van Veldhoven PP, et al. 2-Methylacyl-CoA racemase: a key enzyme in branched-chain fatty acid metabolism. Journal of Inherited Metabolic Disease. 2000;23(5):416-28. View Source

Metabolic Fate: Acylcarnitine Formation and Mitochondrial Transport Compared to Straight-Chain Docosanoyl-CoA

Like other VLCFA-CoAs, 9-Methyldocosanoyl-CoA is converted to its corresponding acylcarnitine, 9-methyldocosanoylcarnitine, by carnitine O-palmitoyltransferase 1 (CPT1) for transport across the mitochondrial inner membrane [1]. However, branched-chain acyl-CoAs often exhibit altered affinity for CPT1 compared to straight-chain substrates. Studies on the straight-chain analog docosanoyl-CoA (C22:0-CoA) indicate a CPT1 Km of approximately 10-30 µM [2]. While direct kinetic data for 9-Methyldocosanoyl-CoA are lacking, the methyl branch at C9 is predicted to moderately reduce CPT1 affinity by 20-40% based on structure-activity relationships of medium-chain branched acyl-CoAs [3].

CPT1 affinity shift

Class-level

Predicted Km ~15–45 µM
Straight-chain Km ~10–30 µM

Reduced mitochondrial import affinity

Inferred from medium-chain branched acyl-CoA structure-activity data; 1.5- to 2-fold increase predicted

Evidence Dimension	Acylcarnitine formation and CPT1 affinity
Target Compound Data	9-Methyldocosanoyl-CoA: predicted Km for CPT1 ~15-45 µM (inferred)
Comparator Or Baseline	Docosanoyl-CoA (straight-chain C22:0-CoA): reported Km ~10-30 µM for CPT1 [2]
Quantified Difference	Predicted 1.5- to 2-fold increase in Km (reduced affinity) due to C9 methyl branch
Conditions	Inference based on human CPT1A substrate specificity studies using medium-chain branched acyl-CoAs [3]

Why This Matters

The differential affinity for CPT1 influences the rate of mitochondrial import and subsequent β-oxidation, making 9-Methyldocosanoyl-CoA a valuable tool for studying the interplay between fatty acid structure and mitochondrial energy metabolism.

• [1] PathBank. Acylcarnitine 9-Methyldocosanoylcarnitine Pathway (PW125202). 2021. View Source
• [2] McGarry JD, Brown NF. The mitochondrial carnitine palmitoyltransferase system. From concept to molecular analysis. European Journal of Biochemistry. 1997;244(1):1-14. View Source
• [3] Price NT, et al. A novel brain-expressed protein related to carnitine palmitoyltransferase I. Genomics. 2002;80(4):433-42. View Source

Primary Research and Industrial Application Scenarios for 9-Methyldocosanoyl-CoA

In Vitro Studies of Very Long-Chain Acyl-CoA Synthetase (VLACS) Substrate Specificity and Kinetics

9-Methyldocosanoyl-CoA serves as a defined substrate for VLACS enzymes (e.g., SLC27A2, SLC27A6) in kinetic assays. Its very long C22 chain ensures exclusive activation by VLACS, not LACS, enabling precise characterization of VLACS activity in disease models such as X-linked adrenoleukodystrophy (X-ALD) where VLCFA metabolism is disrupted [1][2]. Researchers can use this compound to measure enzyme kinetics (Km, Vmax) in purified enzyme systems or cell lysates, comparing activity against straight-chain C22:0-CoA to assess the impact of branching on enzyme recognition.

Peroxisomal and Mitochondrial β-Oxidation Flux Analysis in Cell-Based Assays

This compound is a critical tool for dissecting the peroxisomal β-oxidation pathway. When incubated with peroxisome-enriched fractions or cultured cells (e.g., fibroblasts from patients with peroxisomal biogenesis disorders), the oxidation rate of 9-Methyldocosanoyl-CoA can be quantified via LC-MS/MS measurement of shortened acyl-CoA products or acetyl-CoA generation. Comparison with the oxidation of straight-chain docosanoyl-CoA reveals the specific metabolic bottleneck imposed by the C9 methyl branch, which is relevant for understanding Refsum disease and other branched-chain fatty acid oxidation defects [3].

Acylcarnitine Profiling and Mitochondrial Transport Studies

9-Methyldocosanoyl-CoA is the direct precursor to 9-methyldocosanoylcarnitine, a specific acylcarnitine species. In metabolomics and clinical diagnostics, this acylcarnitine can be used as an internal standard or reference material for LC-MS/MS methods that profile very long-chain acylcarnitines in plasma or dried blood spots [4]. Additionally, researchers can use the CoA ester to study the substrate specificity of carnitine palmitoyltransferase 1 (CPT1) isoforms in vitro, providing insights into how fatty acid structure governs mitochondrial import.

Reference Standard for Branched-Chain Lipidomics and Metabolomics Method Development

Given its well-defined structure and availability from commercial vendors, 9-Methyldocosanoyl-CoA can serve as an authentic chemical standard for developing and validating targeted LC-MS/MS assays aimed at quantifying branched very long-chain acyl-CoAs in biological matrices [5]. Its use ensures accurate retention time alignment, MS/MS fragmentation pattern confirmation, and quantitative calibration for this class of analytes, which are increasingly recognized as biomarkers in inherited metabolic disorders.

Application

Selection Property

Validation Focus

VLACS substrate specificity assays

Defined C22 branched structure

Enzyme kinetic parameters (Km, Vmax)

Peroxisomal β-oxidation flux analysis

C9 methyl branch for metabolic challenge

Oxidation product profiling vs. straight-chain

Acylcarnitine profiling & CPT1 studies

Branched acyl-CoA substrate

Acylcarnitine formation efficiency

Branched-chain lipidomics method development

Authentic chemical standard

Retention time and MS/MS confirmation

• [1] Watkins PA. Very-long-chain acyl-CoA synthetases. Journal of Biological Chemistry. 2008;283(4):1773-7. View Source
• [2] Human Metabolome Database (HMDB). HMDB0300755: 9-Methyldocosanoyl-CoA. 2021. View Source
• [3] Wanders RJA, Waterham HR. Peroxisomal disorders: the single peroxisomal enzyme deficiencies. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research. 2006;1763(12):1707-20. View Source
• [4] PathBank. Acylcarnitine 9-Methyldocosanoylcarnitine Pathway (PW125202). 2021. View Source
• [5] MedChemExpress. 9-Methyldocosanoyl-CoA Product Page. HY-P10828. View Source